Technetium (99mTc) sestamibi
Technetium (99mTc) sestamibi
Technetium Tc-99m sestamibi (commonly sestamibi) is a pharmaceutical agent used in nuclear medicine imaging. The drug is a coordination complex consisting of the radioisotope technetium-99m bound to six methoxyisobutylisonitrile (MIBI) ligands, hence the name sesta (6) MIBI.. Following intravenous injection of the drug, Technetium Tc-99m sestamibi is taken up by the myocardium, parathyroid, and/or breast tissue. The mechanism by which sestamibi localizes to these tissues has not been established. Single photon emission computed tomography (SPECT) is then performed to detect the gamma ray emmitted by the decay of Technetium-99m to Technetium-99. Currently available within a preparation kit for injection, Technetium Tc 99m Sestamibi is indicated for: 1) detecting coronary artery disease by localizing myocardial ischemia (reversible defects) and infarction (non-reversible defects); and 2) evaluating myocardial function and developing information for use in patient management decisions.
Technetium tc-99m sestamibi is a Radioactive Diagnostic Agent. The mechanism of action of technetium tc-99m sestamibi is as a Radiopharmaceutical Activity.
A technetium imaging agent used to reveal blood-starved cardiac tissue during a heart attack.
Technetium tc-99m sestamibi is a Radioactive Diagnostic Agent. The mechanism of action of technetium tc-99m sestamibi is as a Radiopharmaceutical Activity.
A technetium imaging agent used to reveal blood-starved cardiac tissue during a heart attack.
Brand Name:
Vulcanchem
CAS No.:
109581-73-9
VCID:
VC0018738
InChI:
InChI=1S/6C6H11NO.Tc/c6*1-6(2,8-4)5-7-3;/h6*5H2,1-2,4H3;
SMILES:
CC(C)(C[N+]#[C-])OC.CC(C)(C[N+]#[C-])OC.CC(C)(C[N+]#[C-])OC.CC(C)(C[N+]#[C-])OC.CC(C)(C[N+]#[C-])OC.CC(C)(C[N+]#[C-])OC.[Tc]
Molecular Formula:
C36H72N6O6Tc
Molecular Weight:
776.9 g/mol
Technetium (99mTc) sestamibi
CAS No.: 109581-73-9
Main Products
VCID: VC0018738
Molecular Formula: C36H72N6O6Tc
Molecular Weight: 776.9 g/mol
| CAS No. | 109581-73-9 |
|---|---|
| Product Name | Technetium (99mTc) sestamibi |
| Molecular Formula | C36H72N6O6Tc |
| Molecular Weight | 776.9 g/mol |
| IUPAC Name | 1-isocyano-2-methoxy-2-methylpropane;technetium |
| Standard InChI | InChI=1S/6C6H11NO.Tc/c6*1-6(2,8-4)5-7-3;/h6*5H2,1-2,4H3; |
| Standard InChIKey | WLRGEKXAJZHVHX-UHFFFAOYSA-N |
| SMILES | CC(C)(C[N+]#[C-])OC.CC(C)(C[N+]#[C-])OC.CC(C)(C[N+]#[C-])OC.CC(C)(C[N+]#[C-])OC.CC(C)(C[N+]#[C-])OC.CC(C)(C[N+]#[C-])OC.[Tc] |
| Canonical SMILES | CC(C)(C[N+]#[C-])OC.CC(C)(C[N+]#[C-])OC.CC(C)(C[N+]#[C-])OC.CC(C)(C[N+]#[C-])OC.CC(C)(C[N+]#[C-])OC.CC(C)(C[N+]#[C-])OC.[Tc] |
| Description | Technetium Tc-99m sestamibi (commonly sestamibi) is a pharmaceutical agent used in nuclear medicine imaging. The drug is a coordination complex consisting of the radioisotope technetium-99m bound to six methoxyisobutylisonitrile (MIBI) ligands, hence the name sesta (6) MIBI.. Following intravenous injection of the drug, Technetium Tc-99m sestamibi is taken up by the myocardium, parathyroid, and/or breast tissue. The mechanism by which sestamibi localizes to these tissues has not been established. Single photon emission computed tomography (SPECT) is then performed to detect the gamma ray emmitted by the decay of Technetium-99m to Technetium-99. Currently available within a preparation kit for injection, Technetium Tc 99m Sestamibi is indicated for: 1) detecting coronary artery disease by localizing myocardial ischemia (reversible defects) and infarction (non-reversible defects); and 2) evaluating myocardial function and developing information for use in patient management decisions. Technetium tc-99m sestamibi is a Radioactive Diagnostic Agent. The mechanism of action of technetium tc-99m sestamibi is as a Radiopharmaceutical Activity. A technetium imaging agent used to reveal blood-starved cardiac tissue during a heart attack. |
| Synonyms | 99mTc Hexamibi 99mTc Sestamibi 99mTc-Hexamibi 99mTc-Sestamibi Cardiolite Tc 99m Methoxy 2 isobutylisonitrile Tc MIBI Tc-99m-Methoxy-2-isobutylisonitrile Technetium 99m Hexamibi Technetium 99m Sestamibi Technetium Tc 99m 2 Methoxy 2 methylpropylisonitrile Technetium Tc 99m 2-Methoxy-2-methylpropylisonitrile Technetium Tc 99m Sestamibi Technetium Tc 99m Sestamibi Chloride Technetium-99m-Hexamibi Technetium-99m-Sestamibi |
| PubChem Compound | 22617237 |
| Last Modified | Nov 11 2021 |
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